2-Thia-5-azabicyclo[2.2.1]heptan-5-yl(2-hydroxyquinolin-4-yl)methanone

• IUPAC Name: 4-(2-thia-5-azabicyclo[2.2.1]heptane-5-carbonyl)-1H-quinolin-2-one
• InChI: InChI=1S/C15H14N2O2S/c18-14-6-12(11-3-1-2-4-13(11)16-14)15(19)17-7-10-5-9(17)8-20-10/h1-4,6,9-10H,5,7-8H2,(H,16,18)
• InChI Key: VLQBJLKIIXHWIC-UHFFFAOYSA-N
• Canonical SMILES: C1C2CN(C1CS2)C(=O)C3=CC(=O)NC4=CC=CC=C43
• Molecular Formula: C15H14N2O2S
• Molecular Weight: 286.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds, such as oxygenated 2-azabicyclo[2.2.1]heptanes, has been described in the literature. For instance, a palladium-catalyzed 1,2-aminoacyloxylation of cyclopentenes has been used to synthesize these compounds. This reaction proceeds efficiently with a broad array of substrates. The products could be further functionalized to build up a library of bridged aza-bicyclic structures.

Scientific Research Applications

Synthesis and Characterization

• The synthesis and NMR characterization of cephalosporin derivatives, showcasing the potential for carrying a wide range of drugs, indicate the relevance of similar bicyclic compounds in drug delivery systems (Blau et al., 2008).
• Research on the stereoselective synthesis of bicyclic tetrahydrofuran-fused β-lactams to methyl cis-3-aminotetrahydrofuran-2-carboxylates provides insights into the creation of novel structures with potential applications in drug design (Mollet, D’hooghe, & Kimpe, 2012).
• The development of novel bridged bicyclic thiomorpholines, including 3-Thia-6-azabicyclo[3.1.1]heptane and 3-thia-8-azabicyclo[3.2.1]octane, highlights their importance as building blocks in medicinal chemistry, with analogues showing interesting biological profiles (Walker & Rogier, 2013).

Applications in Medicinal Chemistry

• The design and synthesis of novel quinolines with potent antibacterial activity against respiratory pathogens showcase the application of bicyclic compounds in developing new antibacterial drugs (Odagiri et al., 2013).
• Another study on the preparation of novel bicyclic boroxazolidones from aziridine-2-carboxylic esters highlights the versatility of these compounds for generating functional diversity, which is crucial in drug development and peptide engineering (Legters, Thijs, & Zwanenburg, 2010).